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Compound of Interest

Compound Name: Antibacterial agent 46

Cat. No.: B13909910 Get Quote

The term "Antibacterial agent 46" does not refer to a single, universally recognized

compound. Instead, it appears in various scientific contexts, often as a placeholder or a

component within a broader study, making a comprehensive analysis of its mechanism of

action challenging. Research into this term reveals its association with a patented compound,

as well as its use in describing components of antibacterial coatings and primers. This report

synthesizes the available information to provide a clearer picture of what "Antibacterial agent
46" may refer to in different research and development settings.

A Patented Compound of Interest
One of the most specific mentions of "Antibacterial agent 46" is as a compound extracted

from patent WO2013030735A1, specifically example 9.[1] This agent is noted for its potential in

bacterial infection research.[1] However, detailed information regarding its chemical structure,

mechanism of action, and quantitative efficacy data such as Minimum Inhibitory Concentration

(MIC) or half-maximal inhibitory concentration (IC50) values are not readily available in the

public domain. Without access to the full patent and associated research data, a thorough

technical guide on this specific molecule cannot be constructed.

"Antibacterial Agent 46" in Material Science
In the field of biomaterials, the term "antibacterial agent" is sometimes used more generically.

For instance, studies on antibacterial coatings have explored the use of various functional

molecules. One such study mentions chlorhexidine (CHX) as a commonly used antibacterial

agent in the context of creating bioactive interfaces on parylene coatings.[2] While not explicitly
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named "Antibacterial agent 46," this highlights the use of established antibacterial compounds

in developing new materials.

Similarly, research on antibacterial primers for dental applications has incorporated silver (Ag)

as a potent antibacterial agent.[3] Silver ions are known to inactivate vital bacterial enzymes

and disrupt DNA replication, leading to cell death.[3] These studies demonstrate a strategy of

incorporating known antibacterial agents into materials to confer antimicrobial properties.

Other Mentions in Literature
The term "antibacterial agent 46" also appears in studies exploring natural and synthetic

compounds. For example, methyl benzoate has been identified as an antibacterial agent

effective against Gram-negative bacteria.[4] Another compound, nonanal, is documented to

function as an antibacterial agent by inducing changes in bacterial membrane permeability.[5]

Furthermore, derivatives of 5-(4-Chlorophenyl)-7-(3,4-Dimethyl Phenyl)-2-oxo-2H-Pyrano[2,3-

b]Pyridine have been synthesized and evaluated for their antibacterial activities.

These instances underscore the broad application of the term "antibacterial agent" to a wide

array of chemical entities with diverse mechanisms of action.

The Challenge of a Unified Mechanism of Action
Given the fragmented and varied use of the term "Antibacterial agent 46," it is not possible to

delineate a single, core mechanism of action. The specific mechanism is entirely dependent on

the chemical nature of the agent in question, which could range from a patented small

molecule to well-established antimicrobial compounds like chlorhexidine or silver.

To provide a detailed technical guide as requested, a more specific identifier for the

"Antibacterial agent 46" of interest is required. Without this specificity, any attempt to describe

its mechanism of action, quantitative data, experimental protocols, and associated signaling

pathways would be speculative and lack the scientific rigor required by researchers, scientists,

and drug development professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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